Cas no 1499143-73-5 (4-fluoro-3-(trifluoromethyl)benzene-1-carbothioamide)

• Product Name: 4-fluoro-3-(trifluoromethyl)benzene-1-carbothioamide
• CAS No: 1499143-73-5
• MF: C₈H₅F₄NS
• MW: 223.190614461899
• CID: 6525871
• PubChem ID: 82677739
• Update Time: 2025-05-20

4-fluoro-3-(trifluoromethyl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(trifluoromethyl)benzene-1-carbothioamide
• CCUNQJPYBWEYCC-UHFFFAOYSA-N
• EN300-1937101
• 1499143-73-5
• SCHEMBL16527165
• 4-Fluoro-3-(trifluoromethyl)benzenecarbothioamide

• Inchi： 1S/C8H5F4NS/c9-6-2-1-4(7(13)14)3-5(6)8(10,11)12/h1-3H,(H2,13,14)
• InChI Key： CCUNQJPYBWEYCC-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=C(C(C(F)(F)F)=C1)F)N

Computed Properties

• Exact Mass: 223.00788299g/mol
• Monoisotopic Mass: 223.00788299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-fluoro-3-(trifluoromethyl)benzene-1-carbothioamide

4-Fluoro-3-(Trifluoromethyl)Benzene-1-Carbothioamide: A Comprehensive Overview

4-Fluoro-3-(Trifluoromethyl)Benzene-1-Carbothioamide is a highly specialized organic compound with the CAS number 1499143-73-5. This compound belongs to the class of thioamides, which are derivatives of thiourea. Its structure consists of a benzene ring substituted with a fluoro group at the 4-position and a trifluoromethyl group at the 3-position, with a carbothioamide group attached at the 1-position. The combination of these substituents imparts unique chemical properties, making it a valuable compound in various research and industrial applications.

The synthesis of 4-fluoro-3-(trifluoromethyl)benzene-1-carbothioamide involves multi-step organic reactions, often utilizing fluorination and trifluoromethylation techniques. Recent advancements in fluorination methods, such as the use of electrophilic fluorination agents or transition metal-catalyzed processes, have improved the efficiency and selectivity of its synthesis. The introduction of the trifluoromethyl group is typically achieved through nucleophilic substitution or coupling reactions, depending on the starting material and desired regioselectivity.

One of the most significant applications of this compound lies in its potential as a building block in drug discovery. The presence of electron-withdrawing groups like fluoro and trifluoromethyl substituents enhances the molecule's ability to interact with biological targets, such as enzymes or receptors. Recent studies have explored its role in inhibiting certain kinases, which are crucial in pathways associated with cancer and inflammatory diseases. The carbothioamide group, being a sulfur-containing moiety, contributes to hydrogen bonding capabilities, further enhancing its bioactivity.

In addition to its biological applications, 4-fluoro-3-(trifluoromethyl)benzene-1-carbothioamide has shown promise in materials science. Its ability to form stable coordination complexes makes it a candidate for use in catalysis or as a ligand in metalloorganic frameworks (MOFs). Researchers have reported its effectiveness in accelerating certain organic transformations under mild conditions, highlighting its potential in green chemistry.

The physical properties of this compound are also worth noting. Its melting point is relatively high due to the strong electron-withdrawing effects of the fluoro and trifluoromethyl groups, which increase molecular rigidity. The compound is sparingly soluble in common organic solvents but exhibits enhanced solubility in polar aprotic solvents like dimethylformamide (DMF), making it suitable for various solution-based reactions.

From an environmental perspective, understanding the degradation pathways of 4-fluoro-3-(trifluoromethyl)benzene-1-carbothioamide is crucial for assessing its ecological impact. Recent research has focused on photodegradation and biodegradation mechanisms, revealing that its stability under ambient conditions could pose challenges for waste management. However, its controlled synthesis and application ensure minimal environmental exposure.

In conclusion, 4-fluoro-3-(trifluoromethyl)benzene-1-carbothioamide stands out as a versatile compound with diverse applications across chemistry and biology. Its unique structure enables it to serve as both a synthetic intermediate and an active ingredient in advanced materials. As research continues to uncover new functionalities and optimize its synthesis, this compound is poised to play an increasingly important role in both academic and industrial settings.